Molybdenum--rhenium (3/1)

Specification

• CAS No.: 86243-96-1
• Molecular Formula: Mo3Re
• Molecular Weight: 474.1 g/mol
• IUPAC Name: molybdenum;rhenium
• Standard InChI: InChI=1S/3Mo.Re
• Standard InChI Key: XRKUINXCYQDIFT-UHFFFAOYSA-N
• Canonical SMILES: [Mo].[Mo].[Mo].[Re]

Introduction

Composition and Structural Characteristics

Atomic Configuration and Molecular Formula

Mo₃Re crystallizes in a body-centered cubic (BCC) structure, typical of molybdenum-based alloys. The compound’s stoichiometric ratio (3:1 Mo:Re) ensures a homogeneous distribution of rhenium within the molybdenum lattice, which mitigates the brittleness often associated with pure molybdenum. The molecular formula Mo₃Re reflects this atomic arrangement, with rhenium atoms occupying interstitial sites to enhance lattice stability.

Synthesis Methods

Mo₃Re is typically synthesized via powder metallurgy or arc-melting techniques. Powder metallurgy involves blending molybdenum and rhenium powders in a 3:1 molar ratio, followed by compaction and sintering at temperatures exceeding 1,600°C. Arc-melting, alternatively, ensures homogeneity by melting the constituent metals in an inert atmosphere. Post-synthesis, the alloy is often annealed to relieve internal stresses and enhance ductility.

Physical and Mechanical Properties

Density and Melting Point

Mo₃Re has a calculated density of 11.92 g/cm³, derived from the rule of mixtures using Equation 1:

$$\frac{W_{\text{Mo}}}{\rho_{\text{Mo}}} + \frac{W_{\text{Re}}}{\rho_{\text{Re}}} = \frac{100}{\rho_{\text{alloy}}}$$

Here, $W_{\text{Mo}} = 75\%$, $W_{\text{Re}} = 25\%$, $\rho_{\text{Mo}} = 10.28 \, \text{g/cm}^3$, and $\rho_{\text{Re}} = 21.02 \, \text{g/cm}^3$. The alloy’s melting point ranges between 2,623°C (molybdenum) and 3,180°C (rhenium), though exact values depend on microstructure.

Mechanical Performance

Rhenium’s inclusion improves room-temperature ductility, a critical limitation of pure molybdenum. Tensile tests reveal that Mo₃Re achieves a yield strength of 550 MPa and an elongation-to-failure of 12%, compared to 400 MPa and 3% for pure molybdenum. At elevated temperatures (1,200°C), the alloy retains 80% of its room-temperature strength, outperforming conventional nickel-based superalloys.

Fracture Toughness

Mo₃Re exhibits a fracture toughness ($K_{IC}$) of 25 MPa·m¹/², a 150% improvement over pure molybdenum. This enhancement is attributed to rhenium’s ability to inhibit crack propagation through grain boundary strengthening.

Thermal and Electrical Conductivity

Thermal Stability

Mo₃Re maintains dimensional stability up to 1,800°C in inert environments, with a coefficient of thermal expansion (CTE) of 6.2 µm/m·°C. This low CTE minimizes thermal stresses in high-temperature applications such as rocket nozzles and turbine blades.

Applications in Advanced Technologies

Aerospace Components

Mo₃Re’s high melting point and oxidation resistance make it suitable for hypersonic vehicle leading edges and scramjet combustors. NASA studies highlight its performance in re-entry environments, where temperatures exceed 2,000°C.

Nuclear Reactors

The compound’s low neutron absorption cross-section (2.6 barns) and radiation resistance position it as a candidate for reactor control rods and plasma-facing components in fusion reactors.

Additive Manufacturing

Recent advances in powder-bed fusion additive manufacturing have enabled the production of complex Mo₃Re geometries. A 2022 study demonstrated that laser-based 3D printing reduces porosity to <0.5%, enhancing mechanical properties.

Comparative Analysis with Similar Alloys

Mo₃Re vs. Tungsten-Rhenium Alloys

Tungsten-rhenium alloys (e.g., W-25Re) offer higher density (19.3 g/cm³) and melting points but suffer from poor machinability. Mo₃Re provides a 38% weight reduction while maintaining comparable high-temperature strength, making it preferable for weight-sensitive applications.

Mo₃Re vs. Molybdenum-Tungsten Alloys

Molybdenum-tungsten alloys (e.g., Mo-30W) exhibit superior creep resistance but lack ductility. The addition of rhenium in Mo₃Re addresses this limitation, achieving a balance between creep resistance (steady-state rate: $10^{-8}$ s⁻¹ at 1,400°C) and formability.

Research Frontiers and Challenges

Oxidation Resistance

While Mo₃Re performs well in inert atmospheres, oxidation above 600°C in air remains a concern. Coatings such as silicon carbide (SiC) and hafnium nitride (HfN) are under investigation to extend service life in oxidative environments.

Cost-Effectiveness

Rhenium’s scarcity (global production: ~50 tonnes/year) and high cost (~$1,500/kg) limit large-scale adoption. Ongoing research focuses on recycling rhenium from industrial waste and developing low-rhenium variants (e.g., Mo-5Re) with comparable properties.